4-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(quinolin-3-yl)butanamide

• IUPAC Name: 4-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-quinolin-3-ylbutanamide
• InChI: InChI=1S/C23H19FN4O2/c24-18-9-7-16(8-10-18)21-13-23(30)28(15-26-21)11-3-6-22(29)27-19-12-17-4-1-2-5-20(17)25-14-19/h1-2,4-5,7-10,12-15H,3,6,11H2,(H,27,29)
• InChI Key: DWCYHMGERUUSPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=N2)NC(=O)CCCN3C=NC(=CC3=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H19FN4O2
• Molecular Weight: 402.4 g/mol

Description

4-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(quinolin-3-yl)butanamide, also known as QL-XII-47, is a novel small molecule that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Antibacterial Activity

• Compounds similar to 4-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(quinolin-3-yl)butanamide, particularly those with quinoline substitutions, have shown potential in antibacterial applications. For example, a study by Kidwai et al. (2000) demonstrated the antibacterial effectiveness of fluoroquinolinyl-β-lactam derivatives against various bacterial strains, comparable to standard drugs like ampicillin (Kidwai, Sapra, Bhushan, Saxena, Gupta, & Singh, 2000).

Anticancer and Antitumor Activities

• Certain derivatives, particularly those with quinoline and pyrimidine structures, have been explored for their anticancer and antitumor properties. For instance, Hafez, Al-Hussain, & El-Gazzar (2016) synthesized compounds with anti-inflammatory and anticancer activities, including pyrimido[4,5-b]quinoline derivatives (Hafez, Al-Hussain, & El-Gazzar, 2016).

Antiparasitic Applications

• Devine et al. (2017) identified compounds with activity against various protozoan parasites, suggesting potential use in treating diseases like human African trypanosomiasis, Chagas disease, and leishmaniasis (Devine, Thomas, Erath, Bachovchin, Lee, Leed, Rodriguez, Sciotti, Mensa-Wilmot, & Pollastri, 2017).

Antimicrobial Evaluation

• Farag, Kheder, & Mabkhot (2009) reported on the synthesis of new pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives incorporating a pyrimidine ring, which showed moderate antimicrobial activity (Farag, Kheder, & Mabkhot, 2009).